Cas no 70288-97-0 (Benzene,1-chloro-3-(dibromomethyl)-)

• Product Name: Benzene,1-chloro-3-(dibromomethyl)-
• CAS No: 70288-97-0
• MF: C₇H₅Br₂Cl
• MW: 284.375599622726
• CID: 563613
• PubChem ID: 96715
• Update Time: 2025-04-19

Benzene,1-chloro-3-(dibromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-(dibromomethyl)-
• 1-chloro-3-(dibromomethyl)benzene
• 3-CHLOROBENZAL BROMIDE
• 3-Chlor-benzylidenbromid
• 3-Chloro-1-dibromomethylbenzene
• 3-CHLOROBENZYLIDENE DIBROMIDE
• m-chlorobenzal bromide
• 3-Chloro-alpha,alpha-dibromotoluene
• 1-Chloro-3-(dibromomethyl)benzene #
• UNII-Z6K9VEQ4RS
• NSC 87548
• Z6K9VEQ4RS
• FT-0615449
• Toluene, m-chloro-alpha,alpha-dibromo-
• NS00037035
• 70288-97-0
• EINECS 274-538-1
• AKOS024332358
• METHYL3-METHOXY-4-(4-METHYL-1-IMIDAZOLYL)BENZOATE
• GXTJYNIKOLTVNC-UHFFFAOYSA-N
• NSC87548
• DTXSID20220521
• SCHEMBL384041
• NSC-87548
• Benzene, 1-chloro-3-(dibromomethyl)-

• MDL： MFCD00018463
• Inchi： 1S/C7H5Br2Cl/c8-7(9)5-2-1-3-6(10)4-5/h1-4,7H
• InChI Key： GXTJYNIKOLTVNC-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=C(C=1)Cl)Br

Computed Properties

• Exact Mass: 281.84500
• Monoisotopic Mass: 281.845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.93
• Boiling Point: 264 °C
• Flash Point: 134.2°C
• Refractive Index: 1.622-1.624
• PSA: 0.00000
• LogP: 4.12840
• Solubility: Not available

Benzene,1-chloro-3-(dibromomethyl)- Security Information

• Hazard Category Code： 34-20/21/22
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R34; R20/21/22